5-Bromo-3-nitrobenzene-1,2-diamine
Cat. No. B1520160
M. Wt: 232.03 g/mol
InChI Key: FBPCXPVYWUQREV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][c:4]([N+:12](=[O:13])[O-:14])[c:5]([NH2:11])[c:6]([N+:8]([O-:9])=[O:10])[cH:7]1.[CH3:15][CH2:16][OH:17]>>[Br:1][c:2]1[cH:3][c:4]([N+:12](=[O:13])[O-:14])[c:5]([NH2:11])[c:6]([NH2:8])[cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Nc1c([N+](=O)[O-])cc(Br)cc1[N+](=O)[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Nc1cc(Br)cc([N+](=O)[O-])c1N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
